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Dimethyl bis diphenylphosphino

xanthene

Cat. No.: B8541557

Get Quote

Part 1: Ligand Architecture & Coordination Physics
The efficacy of Xantphos (4,5-bis(diphenylphosphino)-9,9-dimethylxanthene) in catalysis is not

merely a function of its electron-rich phosphorus centers but is dictated by its rigid backbone

and wide natural bite angle (

).[1] Unlike flexible alkyl-linked phosphines (e.g., dppe, dppp), Xantphos enforces a specific
geometric constraint on the metal center.[1]

1.1 The Natural Bite Angle (

)
The "natural bite angle" is defined as the preferred P-M-P angle determined solely by the ligand

backbone constraints, independent of metal electronic preference.[2]

Xantphos

: ~111°
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Flexibility Range: 97° – 133° (accessible range, though energetically costly at extremes).[1]

This wide angle (~111°) is significantly larger than the ideal 90° required for square planar

geometries (typical of Pd(II)) and approaches the 120° equatorial angle of trigonal bipyramidal

geometries (typical of Rh(I)).[1] This "mismatch" creates a state of induced geometric stress in

the complex, which is the primary driver for its unique reactivity.

1.2 The "Squeeze" Mechanism in Reductive Elimination
In Palladium-catalyzed cross-coupling, the rate-determining step is often reductive elimination.

Geometry: Reductive elimination proceeds through a transition state that resembles a

distorted tetrahedron.

Effect: A wide P-Pd-P bite angle compresses the complementary C-Pd-C (or C-Pd-N) angle (

).[1]

Causality: This compression destabilizes the square planar ground state and pushes the

complex closer to the transition state geometry, significantly accelerating reductive

elimination rates compared to ligands with smaller bite angles (e.g., dppe,

).[1]

Part 2: Metal-Specific Coordination Geometries
2.1 Palladium: Distorted Square Planar
In Pd(II) precatalysts like [Pd(Xantphos)Cl

], the metal center adopts a distorted square planar geometry.[1]

P-Pd-P Angle: Typically observed at ~104°–108° in crystal structures (slightly compressed

from the natural 111° due to Pd-Cl bond requirements).

Distortion: The xanthene backbone often bows, and the phenyl rings on the phosphorus

atoms adopt a "face-on" orientation to minimize steric clash, creating a deep chiral pocket (if

substituted) or a rigid steric wall.
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Mechanistic Implication (Buchwald-Hartwig): The wide bite angle is critical for coupling

sterically hindered amines. By forcing the C-Pd-N angle to be acute, Xantphos facilitates the

orbital overlap required for bond formation, making it a "privileged" ligand for difficult C-N

couplings.

2.2 Rhodium: Trigonal Bipyramidal (Hydroformylation)
In Rh-catalyzed hydroformylation, the active species is a hydrido-carbonyl complex,

.[1] The geometry is Trigonal Bipyramidal (TBP).[1]

Coordination Modes: The diphosphine can bind in two modes:

Equatorial-Axial (

): One P in equatorial, one in axial.[1] (Favored by small bite angles).

Equatorial-Equatorial (

): Both P atoms in the equatorial plane. (Favored by Xantphos).[1][3]

Selectivity Driver: Xantphos strongly favors the

coordination mode.

In the

isomer, the steric bulk of the diphenylphosphino groups blocks the equatorial plane.

This forces the incoming alkene to coordinate and insert in a specific orientation to

minimize steric repulsion, leading almost exclusively to the linear (n) aldehyde product

(n:iso ratios often >30:1).

Part 3: Experimental Protocols
3.1 Synthesis of [Pd(Xantphos)Cl

] Precatalyst
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This protocol yields a high-purity precatalyst suitable for cross-coupling.[1] The use of

Benzonitrile complex as the precursor ensures rapid ligand exchange.

Reagents:

Bis(acetonitrile)dichloropalladium(II) [Pd(CH

CN)

Cl

][1]

Xantphos (97%+)[1][4]

Benzene (Anhydrous) or Toluene (Safer alternative, requires slightly higher temp)[1]

Protocol:

Preparation: Flame-dry a 50 mL Schlenk flask and cool under a stream of Nitrogen (

).

Charging: Add [Pd(CH

CN)

Cl

] (1.0 equiv, 3.86 mmol) and Xantphos (1.1 equiv, 4.24 mmol) to the flask.

Solvation: Add anhydrous Benzene (80 mL) via syringe.

Reflux: Heat the mixture to 110°C (oil bath temperature) with vigorous stirring.

Observation: The solution will transition from an orange suspension to a clear yellow

solution, then eventually precipitate a yellow solid.

Duration: Stir for 48 hours to ensure complete conversion and thermodynamic equilibration.
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Isolation: Cool to room temperature. Filter the yellow precipitate under air (the complex is air-

stable).

Purification: Wash the solid successively with Benzene (

mL) to remove excess ligand and Ether (

mL) to remove trace solvents.

Drying: Dry under high vacuum (

mmHg) for 5 hours.

Self-Validation: The product should be a bright yellow powder.

P NMR (CDCl

) should show a singlet at

ppm (downfield from free ligand at

ppm).[1]

Part 4: Visualization & Data
4.1 Comparative Ligand Data

Ligand Backbone

Natural Bite
Angle (

)

Pd-Complex
Geometry

Primary
Application

Xantphos Xanthene (Rigid) 111°
Distorted Sq.[1]

Planar

Hydroformylation

(Linear), C-N

Coupling

DPEphos
Diphenyl ether

(Flexible)
102° Sq.[1] Planar

C-N / C-O

Coupling

dppf Ferrocene 99° Sq.[1] Planar Suzuki Coupling

dppe Ethane 85° Sq. Planar
Allylic

Substitution
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4.2 Pathway Diagrams
Diagram 1: The Bite Angle Effect on Reductive Elimination (Pd) Caption: Wide bite angle (111°)

compresses the C-Pd-N angle, lowering the barrier to the tetrahedral transition state.

Ground State (Square Planar) Transition State

Pd(II) Complex
P-Pd-P = 105-108°

C-Pd-N Compressed

Reductive Elimination TS
Tetrahedral-like

Lower Activation Energy

Destabilized GS
(Steric Strain) Product (C-N Bond)

+ Pd(0)
Fast Elimination

Click to download full resolution via product page

Diagram 2: Rhodium-Catalyzed Hydroformylation Selectivity Caption: Xantphos enforces

equatorial-equatorial (ee) coordination, blocking sites to favor linear aldehyde formation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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